Cas no 2138527-66-7 (2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid)

• Product Name: 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid
• CAS No: 2138527-66-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6570399
• PubChem ID: 165834430
• Update Time: 2025-08-05

2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[ethyl(methyl)amino]quinazoline-8-carboxylic acid
• 2138527-66-7
• EN300-1162294
• 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid

• Inchi： 1S/C12H13N3O2/c1-3-15(2)12-13-7-8-5-4-6-9(11(16)17)10(8)14-12/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： TUZRSIPJAKUZJE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=CN=C(N=C21)N(C)CC)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid

2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid: A Comprehensive Overview

The compound 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid, identified by the CAS number 2138527-66-7, is a fascinating molecule with significant potential in the field of pharmaceutical research. This compound belongs to the quinazoline family, which has garnered considerable attention due to its diverse biological activities. Quinazolines are heterocyclic aromatic compounds that have been extensively studied for their applications in drug design, particularly in the development of anticancer agents.

The structure of 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid consists of a quinazoline ring system with an ethyl(methyl)amino group at position 2 and a carboxylic acid group at position 8. This unique substitution pattern contributes to its distinctive chemical properties and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic and pharmacodynamic profiles of quinazoline derivatives.

One of the most promising aspects of this compound is its potential as an anticancer agent. Researchers have demonstrated that certain quinazoline derivatives exhibit potent antiproliferative effects against various cancer cell lines. For instance, a study published in 2023 investigated the mechanism of action of 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid and found that it induces apoptosis in human breast cancer cells by targeting specific signaling pathways. This finding underscores the compound's potential as a lead molecule for developing novel cancer therapies.

In addition to its anticancer properties, this compound has also shown promise in other therapeutic areas. For example, recent research has explored its anti-inflammatory and antioxidant activities, which could make it a valuable candidate for treating chronic inflammatory diseases. The presence of the carboxylic acid group at position 8 is believed to play a crucial role in these activities by enhancing the molecule's ability to scavenge free radicals.

The synthesis of 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common approach involves the condensation of o-phenylene diamine with aldehydes or ketones, followed by functionalization at specific positions to introduce the desired substituents. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

The pharmacokinetic profile of this compound is another area of active investigation. Preclinical studies have shown that it exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. However, further research is needed to optimize its pharmacokinetic properties, potentially through structural modifications or formulation strategies.

In conclusion, 2-[Ethyl(methyl)amino]quinazoline-8-carboxylic acid represents a compelling candidate for drug development, particularly in the fields of oncology and inflammation management. Its unique chemical structure, coupled with its diverse biological activities, makes it a subject of intense scientific interest. As research continues to uncover its full potential, this compound holds the promise of becoming an important tool in the fight against various diseases.